Cas no 2649003-56-3 (1-benzyl-3-(1-isocyanatoethyl)piperidine)

• Product Name: 1-benzyl-3-(1-isocyanatoethyl)piperidine
• CAS No: 2649003-56-3
• MF: C₁₅H₂₀N₂O
• MW: 244.332103729248
• CID: 6130529
• PubChem ID: 165619422
• Update Time: 2025-07-23

1-benzyl-3-(1-isocyanatoethyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-3-(1-isocyanatoethyl)piperidine
• EN300-1864382
• 2649003-56-3

• Inchi： 1S/C15H20N2O/c1-13(16-12-18)15-8-5-9-17(11-15)10-14-6-3-2-4-7-14/h2-4,6-7,13,15H,5,8-11H2,1H3
• InChI Key： ZQKDKKAIQPIOJW-UHFFFAOYSA-N
• SMILES： O=C=NC(C)C1CN(CC2C=CC=CC=2)CCC1

Computed Properties

• Exact Mass: 244.157563266g/mol
• Monoisotopic Mass: 244.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 32.7Ų

Additional information on 1-benzyl-3-(1-isocyanatoethyl)piperidine

Comprehensive Overview of 1-benzyl-3-(1-isocyanatoethyl)piperidine (CAS No. 2649003-56-3)

1-benzyl-3-(1-isocyanatoethyl)piperidine (CAS No. 2649003-56-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound belongs to the class of piperidine derivatives, which are widely utilized in drug discovery and material science. The presence of both benzyl and isocyanate functional groups in its structure makes it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential applications in medicinal chemistry and bioconjugation, where it can serve as a building block for targeted therapies.

In recent years, the demand for high-purity chemical intermediates like 1-benzyl-3-(1-isocyanatoethyl)piperidine has surged, driven by advancements in precision medicine and biopharmaceuticals. The compound's ability to form stable covalent bonds with biomolecules has made it a subject of interest in antibody-drug conjugates (ADCs) and proteomics research. Additionally, its piperidine backbone is a common motif in many FDA-approved drugs, further highlighting its relevance in modern drug development. As the industry shifts toward sustainable chemistry, researchers are also exploring greener synthesis routes for this compound to minimize environmental impact.

The synthesis of 1-benzyl-3-(1-isocyanatoethyl)piperidine typically involves multi-step organic reactions, including N-alkylation and isocyanate formation. Its CAS No. 2649003-56-3 serves as a unique identifier in chemical databases, ensuring accurate referencing in patents and scientific literature. Analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given its reactivity, proper handling and storage under inert conditions are essential to maintain its stability.

From a commercial perspective, 1-benzyl-3-(1-isocyanatoethyl)piperidine is often sourced by contract research organizations (CROs) and pharmaceutical manufacturers for preclinical studies. Its role in small-molecule drug discovery is particularly noteworthy, as it enables the development of compounds with improved bioavailability and target specificity. Furthermore, the rise of AI-driven drug design has increased the demand for such bespoke chemicals, as computational models require high-quality input data for accurate predictions.

Looking ahead, the potential applications of 1-benzyl-3-(1-isocyanatoethyl)piperidine extend beyond traditional pharmaceuticals. Innovations in nanotechnology and biomaterials may leverage its reactive groups for surface functionalization or drug delivery systems. As regulatory agencies emphasize quality-by-design (QbD) principles, the characterization and standardization of this compound will remain critical for ensuring reproducible results in research and development.

In summary, 1-benzyl-3-(1-isocyanatoethyl)piperidine (CAS No. 2649003-56-3) represents a valuable tool for chemists and researchers aiming to push the boundaries of drug discovery and material science. Its unique combination of functional groups and structural flexibility positions it as a key player in the next generation of therapeutic innovations. As the scientific community continues to explore its capabilities, this compound is poised to play a pivotal role in addressing unmet medical needs and advancing sustainable chemical practices.